Cas no 17136-28-6 (H-β-ALA-PHE-OH)

H-β-ALA-PHE-OH Properties

Names and Identifiers

• L-Phenylalanine, b-alanyl-
• 2-(3-aminopropanoylamino)-3-phenylpropanoic acid
• H-β-Ala-Phe-OH
• B-ALA-PHE
• beta-alanyl-phenylalanine
• BETA-ALA-PHE
• H-b-Ala-Phe-OH
• H-BETA-ALA-PHE-OH
• 17136-28-6
• (2S)-2-(3-azaniumylpropanoylamino)-3-phenylpropanoate
• FT-0771458
• NCIOpen2_006042
• NSC-523465
• NSC92175
• SCHEMBL1330423
• NSC523465
• 19771-40-5
• NSC-92175
• DS-001717
• L-phenylalanine, b-alanyl-
• +Expand

• InChIKey： FLJLAJANCPPHDW-JTQLQIEISA-N
• Inchi： InChI=1S/C12H16N2O3/c13-7-6-11(15)14-10(12(16)17)8-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,15)(H,16,17)/t10-/m0/s1
• SMILES： O=C(O)[C@@H](NC(CCN)=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 236.11618
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 236.116092
• Heavy Atom Count: 17
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _2.7
• Topological Polar Surface Area: 92.4

Experimental Properties

• PSA: 92.42
• Refractive Index: 1.567
• Boiling Point: 506.8°Cat760mmHg
• Flash Point: 260.3°C
• Density: 1.224